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Compound of Interest

Compound Name: Thiacloprid-d4

Cat. No.: B571488

An In-depth Technical Guide to Thiacloprid-d4

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of Thiacloprid-d4, a deuterated isotopologue of the neonicotinoid insecticide
Thiacloprid. It is intended for researchers, scientists, and professionals in drug development
and analytical chemistry.

Chemical Structure and Properties

Thiacloprid-d4 is the deuterium-labeled form of Thiacloprid.[1] The deuterium atoms are
typically introduced into the thiazolidine ring of the molecule.[2][3] This isotopic labeling makes
it an ideal internal standard for the quantification of Thiacloprid in various matrices using mass
spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and
Liquid Chromatography-Mass Spectrometry (LC-MS).[1][4]

The chemical structure of Thiacloprid-d4 is depicted below:

Caption: Chemical structure of Thiacloprid-d4.

Physicochemical Properties

A summary of the key physicochemical properties of Thiacloprid-d4 and its non-labeled
counterpart, Thiacloprid, is presented in the table below.
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Property Value Reference

Thiacloprid-d4
(2)-[3-[(6-chloropyridin-3-

l)methyl]-4,4,5,5-

IUPAC Name ¥ vl ) ) o [2]
tetradeuterio-1,3-thiazolidin-2-
ylidene]cyanamide

CAS Number 1793071-39-2 2131411516171

Molecular Formula C10H5CID4aN4S [31141[8]

Molecular Weight 256.75 g/mol [31[6][71[8]

Isotopic Purity >95-99 atom % D [6]
Slightly soluble in Chloroform

N and Dichloromethane; slightly

Solubility ] ) [4]
soluble in Methanol with
heating.

Thiacloprid

Appearance Yellowish crystalline solid [9][10]

Melting Point 136 °C [9][10]

Density 1.46 g/cm3 at 20 °C [9][10]

Water Solubility 185 mg/L at 20 °C [9][10]

log Kow 1.26 at 20 °C [10]

Vapor Pressure 6.0 x 10722 mm Hg at 20 °C [10]

Mechanism of Action

Thiacloprid belongs to the neonicotinoid class of insecticides.[9][11][12] Its primary mode of
action involves the disruption of the insect's central nervous system.[11] It acts as a competitive
modulator of nicotinic acetylcholine receptors (nAChRs).[12][13] By binding to these receptors,
Thiacloprid mimics the action of the neurotransmitter acetylcholine, but it is not readily broken
down by acetylcholinesterase. This leads to a persistent stimulation of the nerve cells, resulting
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in paralysis and eventual death of the insect.[11] Some studies have also suggested that
Thiacloprid can destabilize DNA by binding to its minor groove.[1]

The following diagram illustrates the signaling pathway affected by Thiacloprid.
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Caption: Mechanism of action of Thiacloprid.

Experimental Protocols

Thiacloprid-d4 is primarily used as an internal standard in analytical methods for the
quantification of Thiacloprid. A general workflow for such an analysis is provided below.

General Workflow for Quantification of Thiacloprid using
LC-MS/MS with Thiacloprid-d4 as an Internal Standard
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This protocol outlines the general steps for the extraction and analysis of Thiacloprid from a
sample matrix (e.g., agricultural products, environmental samples) using an isotopically labeled

internal standard.

Sample Preparation
(e.g., Homogenization)

Spiking with
Thiacloprid-d4
(Internal Standard)

Extraction
(e.g., QUEChERS)
Extract Cleanup

(e.g., dSPE)
LC-MS/MS Analysis
Data Processing and

Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Thiacloprid analysis.

Detailed Methodologies
1. Sample Preparation:
o Arepresentative sample is accurately weighed and homogenized.

2. Spiking with Internal Standard:

o A known amount of Thiacloprid-d4 solution is added to the homogenized sample.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b571488?utm_src=pdf-body-img
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Extraction:

o The sample is extracted using a suitable solvent system, often as part of a QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. This typically involves adding
acetonitrile and a salt mixture to the sample, followed by vigorous shaking.

4. Extract Cleanup:

e The extract is cleaned up to remove interfering matrix components. Dispersive solid-phase
extraction (dSPE) with a combination of sorbents is commonly used.

5. LC-MS/MS Analysis:

e The final extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

o Chromatographic Conditions: A C18 column is typically used with a gradient elution of mobile
phases such as water with formic acid and acetonitrile.

e Mass Spectrometric Conditions: The mass spectrometer is operated in multiple reaction
monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both
Thiacloprid and Thiacloprid-d4.

6. Quantification:

e The concentration of Thiacloprid in the original sample is calculated by comparing the peak
area ratio of the analyte to the internal standard against a calibration curve prepared with
known concentrations of Thiacloprid and a constant concentration of Thiacloprid-d4.

Toxicological Data

The following table summarizes the available toxicological data for Thiacloprid.
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Parameter Species Value Reference
Drosophila

ICs0 (NAChR) 2.7 nM [4]
melanogaster
Drosophila

LDso (oral) 0.03 mg/kg [4]
melanogaster

LDso (oral) Mouse 28 mg/kg [4]

Conclusion

Thiacloprid-d4 is an essential analytical tool for the accurate and precise quantification of the
neonicotinoid insecticide Thiacloprid. Its use as an internal standard helps to correct for matrix
effects and variations in sample preparation and instrument response, leading to reliable data
in research, regulatory monitoring, and safety assessment studies. Understanding its chemical
properties, mechanism of action, and analytical applications is crucial for scientists working in
related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. Thiacloprid-d4 | CAS 1793071-39-2 | LGC Standards [Igcstandards.com]
. Thiacloprid-d4 | ASCA GmbH Angewandte Synthesechemie Adlershof [asca-berlin.de]

. caymanchem.com [caymanchem.com]

. cdnisotopes.com [cdnisotopes.com]

1
2
3
4
e 5. dev.usbio.net [dev.usbio.net]
6
7. Thiacloprid D4 (ethylene D4) | LGC Standards [Igcstandards.com]
8

. pdgscientific.com [pdgscientific.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.caymanchem.com/product/39573/thiacloprid-d4
https://www.caymanchem.com/product/39573/thiacloprid-d4
https://www.caymanchem.com/product/39573/thiacloprid-d4
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/product/b571488?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/thiacloprid-d4.html
https://www.lgcstandards.com/BZ/en/Thiacloprid-d4/p/TRC-T343902
https://asca-berlin.de/catalog/pesticides-and-metabolites/thiacloprid-d4/
https://www.caymanchem.com/product/39573/thiacloprid-d4
https://dev.usbio.net/biochemicals/467475/thiacloprid-d4
https://www.cdnisotopes.com/npvc/thiacloprid-d4-thiazolidinylidene-d4-9453
https://www.lgcstandards.com/GP/en/Thiacloprid-D4-ethylene-D4-/p/DRE-C17451010
https://pdqscientific.com/product/d4-thiacloprid-solution/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. Thiacloprid - Wikipedia [en.wikipedia.org]

e 10. Thiacloprid - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. peptechbio.com [peptechbio.com]

e 12.irac-online.org [irac-online.org]

e 13. Thiacloprid (Ref: YRC 2894) [sitem.herts.ac.uk]

 To cite this document: BenchChem. [Thiacloprid-d4 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571488#thiacloprid-d4-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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